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Compound of Interest

Compound Name: 3,4-Difluorophenylacetonitrile

Cat. No.: B1294414 Get Quote

An In-depth Technical Guide to 3,4-Difluorophenylacetonitrile

This guide provides a comprehensive overview of the molecular structure, chemical properties,

and synthesis of 3,4-Difluorophenylacetonitrile, a key intermediate in the development of

pharmaceuticals and other advanced materials.

Molecular Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-

(3,4-difluorophenyl)acetonitrile.[1][2][3] The molecule consists of a difluorinated phenyl ring

attached to a cyanomethyl group.

Molecular Visualization
The following diagram illustrates the two-dimensional chemical structure of 3,4-
Difluorophenylacetonitrile.

Caption: 2D structure of 3,4-Difluorophenylacetonitrile.

Physicochemical Properties
A summary of key quantitative data for 3,4-Difluorophenylacetonitrile is presented in the

table below.
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Property Value Reference(s)

IUPAC Name
2-(3,4-

difluorophenyl)acetonitrile
[1][3]

CAS Number 658-99-1 [1][4]

Molecular Formula C₈H₅F₂N [1]

Molecular Weight 153.13 g/mol [3]

Appearance Clear, dark yellow liquid [4]

Density 1.244 g/mL at 25 °C [4]

Boiling Point 111 °C at 13 mmHg [4]

Flash Point 113 °C (closed cup)

Refractive Index n20/D 1.4844 [4]

SMILES C1=CC(=C(C=C1CC#N)F)F [2]

InChI Key
GNPYERUNJMDEFQ-

UHFFFAOYSA-N
[2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 3,4-
Difluorophenylacetonitrile are provided below.

Synthesis of 3,4-Difluorophenylacetonitrile
A common method for the synthesis of phenylacetonitriles is via the cyanation of a

corresponding benzyl halide. The following is a representative protocol for the synthesis of 3,4-
Difluorophenylacetonitrile from 3,4-difluorobenzyl bromide.

Workflow for Synthesis
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Start: 3,4-Difluorobenzyl Bromide
+ Sodium Cyanide

Reaction in DMSO
(Dimethyl Sulfoxide)

1. Dissolve Aqueous Workup
(Quench with water)

2. Heat & Stir Extraction with
Ethyl Acetate

3. Cool Drying over
Anhydrous Na₂SO₄

4. Separate Layers Purification by
Vacuum Distillation

5. Filter Product:
3,4-Difluorophenylacetonitrile

6. Distill

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (3,4-Difluorophenyl)acetonitrile | C8H5F2N | CID 69572 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. New 19F NMR methodology reveals structures of molecules in complex mixtures of
fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

3. 3,5-Difluorophenylacetonitrile | C8H5F2N | CID 518565 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

To cite this document: BenchChem. [3,4-Difluorophenylacetonitrile molecular structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294414#3-4-difluorophenylacetonitrile-molecular-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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